Cas no 199444-11-6 (IR-775 chloride)

• Product Name: IR-775 chloride
• CAS No: 199444-11-6
• MF: C₃₂H₃₆Cl₂N₂
• MW: 519.547646522522
• CID: 66555
• PubChem ID: 354334251
• Update Time: 2025-04-18

IR-775 chloride Chemical and Physical Properties

Names and Identifiers

• IR-775 chloride
• 2-[2-[2-Chloro-3-[2-(1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)-ethylidene]-1-cyclohexen-1-yl]-ethenyl]-1,3,3-trimethyl-3H-indolium chloride
• IR 775 Chloride
• 2-[2-[2-chloro-3-[2-(1,3,3-trimethylindol-1-ium-2-yl)ethenyl]cyclohex-2-en-1-ylidene]ethylidene]-1,3,3-trimethylindole,chloride
• 2-[2-[2-CHLORO-3-[2-(1,3-DIHYDRO-1,3,3-TRIMETHYL-2H-INDOL-2-YLIDENE)-ETHYLIDENE]-1-CYCLOHEXEN-1-YL]-VINYL]-1,3,3-TRIMETHYL-3H-INDOLIUM CHLORIDE
• 2-[2-[2-Chloro-3-[2-(1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)ethylidene]-1-cyclohexen-1-yl]ethenyl]-1,3,3-trimethyl-3H-indolium Chloride
• IR 775
• IR-775 chloride Dye content ~90 %
• (2Z)-2-[(2Z)-2-[2-Chloro-3-[(E)-2-(1,3,3-trimethylindol-1-ium-2-yl)ethenyl]cyclohex-2-en-1-ylidene]e
• 3H-Indolium, 2-[2-[2-chloro-3-[2-(1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)ethylidene]-1-cyclohexen-1-yl]ethenyl]-1,3,3-trimethyl-, chloride (1:1)
• 3H-Indolium, 2-[2-[2-chloro-3-[2-(1,3-dihydro-1,3,3-trimethyl-2H-indol-2-ylidene)ethylidene]-1-cyclohexen-1-yl]ethenyl]-1,3,3-trimethyl-, chloride
• CS-0373782
• 2-((E)-2-((E)-2-Chloro-3-((E)-2-(1,3,3-trimethylindolin-2-ylidene)ethylidene)cyclohex-1-en-1-yl)vinyl)-1,3,3-trimethyl-3H-indol-1-ium chloride
• (2E)-2-[(2E)-2-[2-chloro-3-[(E)-2-(1,3,3-trimethylindol-1-ium-2-yl)ethenyl]cyclohex-2-en-1-ylidene]ethylidene]-1,3,3-trimethylindole;chloride
• MFCD03427067
• 2-(2-(2-Chloro-3-(2-(1,3,3-trimethylindolin-2-ylidene)ethylidene)cyclohex-1-en-1-yl)vinyl)-1,3,3-trimethyl-3H-indol-1-ium chloride
• 199444-11-6

• MDL： MFCD03427067
• Inchi： 1S/C32H36ClN2.ClH/c1-31(2)24-14-7-9-16-26(24)34(5)28(31)20-18-22-12-11-13-23(30(22)33)19-21-29-32(3,4)25-15-8-10-17-27(25)35(29)6;/h7-10,14-21H,11-13H2,1-6H3;1H/q+1;/p-1
• InChI Key： BPSIJFMUSNMMAL-UHFFFAOYSA-M
• SMILES： ClC1/C(=C/C=C2\C(C)(C)C3C=CC=CC=3N\2C)/CCCC=1C=CC1C(C)(C)C2C=CC=CC=2[N+]=1C.[Cl-] |t:24|

Computed Properties

• Exact Mass: 518.22600
• Monoisotopic Mass: 518.2255545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 36
• Rotatable Bond Count: 3
• Complexity: 931
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.2

Experimental Properties

• Density: No data available
• Melting Point: 208-215 °C (lit.)
• Flash Point: No data available
• PSA: 6.25000
• LogP: 5.19130

IR-775 chloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H315+H319
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Other Chemical Reagents